Cas no 534-13-4 (N,N'-Dimethylthiourea)

• Product Name: N,N'-Dimethylthiourea
• CAS No: 534-13-4
• MF: C₃H₈N₂S
• MW: 104.1740
• MDL: MFCD00004923
• CID: 38103
• PubChem ID: 2723631
• Update Time: 2025-08-05

N,N'-Dimethylthiourea Chemical and Physical Properties

Names and Identifiers

• N,N'-Dimethylthiourea
• 1,3-Dimethylthioureap
• 1,3-Dimethyl-2-thiourea
• 1,3-Dimethylthiourea
• N,N-Dimethylthiourea
• N.N'-Dimethylthiourea
• N,N‘-Dimethylthiourea
• 1,3-dimethylisothiourea
• dimethylthiocarbamide
• sym-dimethylthiourea
• N,N′-Dimethylthiourea
• Thiourea, N,N'-dimethyl-
• Dimethylthiourea
• Dimethyl-2-thiourea
• Urea, 1,3-dimethyl-2-thio-
• 1,3-dimethylthio urea
• Thiourea,N,N'-dimethyl-
• 8P30PMD17W
• VLCDUOXHFNUCKK-UHFFFAOYSA-N
• bis(methylamino)methane-1-thione
• Thiourea,N'-dimethyl-
• 1,3-dimethyl-th
• (CH3NH)2CS
• N, N'-Dimethylthiourea
• NSC-8727
• CS-0071975
• 1,3-dimethyl-thiourea
• Tox21_301391
• MFCD00004923
• doi:10.14272/VLCDUOXHFNUCKK-UHFFFAOYSA-N.1
• HY-W027951
• W-109556
• DTXCID0022191
• FS-4265
• NCGC00255832-01
• DB-301077
• 1,3-Dimethylisothiourea; Dimethylthiocarbamide; N,N'-Dimethyl-thiourea; NSC 8727;
• D97815
• AKOS008944393
• CHEMBL3189044
• NS00022318
• 4-04-00-00217 (Beilstein Handbook Reference)
• CAS-534-13-4
• DTXSID2042191
• 61805-96-7
• SY049141
• BDBM50607936
• Urea,3-dimethyl-2-thio-
• 1-3-Dimethylthiourea
• N,N'-Dimethylthiourea, 99%
• 10.14272/VLCDUOXHFNUCKK-UHFFFAOYSA-N.1
• EINECS 208-588-2
• UREA,1,3-DIMETHYL,2-THIO
• 1,3-dimethyl thiourea
• SCHEMBL45851
• EN300-16053
• ZB1375
• (Z)-N,N'-dimethylcarbamimidothioic acid
• F0001-1384
• AI3-16377
• UNII-8P30PMD17W
• N,N'-DIMETHYLTHIOUREA [MI]
• D0804
• 534-13-4
• Q26840925
• SCHEMBL12149464
• DA-55880
• NSC 8727
• BRN 0605454
• NSC8727

• MDL： MFCD00004923
• Inchi： 1S/C3H8N2S/c1-4-3(6)5-2/h1-2H3,(H2,4,5,6)
• InChI Key： VLCDUOXHFNUCKK-UHFFFAOYSA-N
• SMILES： S=C(N([H])C([H])([H])[H])N([H])C([H])([H])[H]
• BRN： 0605454

Computed Properties

• Exact Mass: 104.04100
• Monoisotopic Mass: 104.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 46.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.2
• Topological Polar Surface Area: 56.2

Experimental Properties

• Color/Form: Not determined
• Density: 1.055 (estimate)
• Melting Point: 64.0 to 66.0 deg-C
• Boiling Point: 155 °C (0.7501 mmHg)
• Flash Point: 200 °C
• Refractive Index: 1.5500 (estimate)
• PH: 6.5 (100g/l, H2O, 20℃)
• Solubility: 1000g/l (experimental)
• PSA: 56.15000
• LogP: 0.49190
• Solubility: Not determined
• Merck: 3261
• Sensitiveness: Sensitive to humidity

N,N'-Dimethylthiourea Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 25-43
• Safety Instruction： S36/37-S45
• FLUKA BRAND F CODES：3-10
• RTECS：YT1520000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1(b)
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R25; R43
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：储存温度2-8℃ ，充氩保存

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioureas Thioureas
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioureas
• Solvents and Organic Chemicals Organic Compounds

Additional information on N,N'-Dimethylthiourea

N,N'-Dimethylthiourea (CAS No. 534-13-4): An Overview of Its Properties, Applications, and Recent Research

N,N'-Dimethylthiourea (DMTU), with the chemical formula C₂H₆N₂S, is a versatile compound widely used in various scientific and industrial applications. It is a white crystalline solid with a melting point of 168-170°C and is soluble in water, ethanol, and other polar solvents. DMTU is classified as a thiourea derivative, characterized by its unique structure and chemical properties that make it an important reagent in organic synthesis, pharmaceutical research, and materials science.

The chemical structure of N,N'-Dimethylthiourea consists of a thiourea core with two methyl groups attached to the nitrogen atoms. This structure imparts specific reactivity and stability to the compound, making it suitable for a wide range of reactions. The presence of the thiourea group allows DMTU to participate in various chemical transformations, including condensation reactions, nucleophilic substitutions, and metal complex formation.

In the field of organic synthesis, N,N'-Dimethylthiourea is often used as a catalyst or reagent in the synthesis of heterocyclic compounds, such as thiazoles and oxazoles. Its ability to form stable complexes with transition metals makes it a valuable ligand in catalytic processes. Recent studies have shown that DMTU can enhance the efficiency and selectivity of these reactions, leading to improved yields and product purity.

N,N'-Dimethylthiourea also finds applications in pharmaceutical research. It has been investigated for its potential therapeutic properties, particularly in the treatment of neurodegenerative diseases. Studies have shown that DMTU can act as an antioxidant and neuroprotective agent by scavenging free radicals and reducing oxidative stress. This property makes it a promising candidate for developing new drugs targeting conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its biological activities, N,N'-Dimethylthiourea has been explored for its materials science applications. It has been used as a precursor in the synthesis of metal-organic frameworks (MOFs) and other advanced materials. The unique structure of DMTU allows it to form stable coordination bonds with metal ions, leading to the formation of highly porous and functional materials with potential uses in gas storage, catalysis, and drug delivery systems.

The environmental impact of N,N'-Dimethylthiourea is another area of ongoing research. While DMTU itself is not considered highly toxic, its degradation products and potential environmental fate are subjects of interest. Studies have shown that DMTU can be biodegraded under certain conditions, but its persistence in different environmental media remains a topic for further investigation.

N,N'-Dimethylthiourea has also been studied for its analytical chemistry applications. It can be used as a derivatizing agent for gas chromatography (GC) and liquid chromatography (LC) analysis. The formation of volatile derivatives from analytes using DMTU improves detection sensitivity and resolution, making it a useful tool in trace analysis and environmental monitoring.

In conclusion, N,N'-Dimethylthiourea (CAS No. 534-13-4) is a multifaceted compound with significant applications in organic synthesis, pharmaceutical research, materials science, environmental studies, and analytical chemistry. Its unique chemical properties and versatile reactivity make it an essential reagent in various scientific disciplines. Ongoing research continues to uncover new uses and potential benefits of this compound, highlighting its importance in modern scientific advancements.